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Compound of Interest

Compound Name: (S)-Isomyosmine

Cat. No.: B15553719

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-Isomyosmine, a nicotine-related alkaloid, has garnered significant interest for its potential

therapeutic applications, particularly in the context of inflammation and age-related disorders.

[1] This document provides detailed protocols for the preparation of (S)-Isomyosmine stock

solutions for use in cell culture experiments. Additionally, it outlines its putative mechanism of

action with a focus on its anti-inflammatory properties.

Physicochemical Properties and Data Presentation
A comprehensive understanding of the physicochemical properties of (S)-Isomyosmine is

crucial for the accurate preparation of stock solutions and the design of in vitro experiments.
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Property Value Source(s)

Chemical Name
(S)-3-(3,4-dihydro-2H-pyrrol-2-

yl)pyridine
[2][3]

Synonyms (S)-Isomyosamine [2][3]

CAS Number 53844-46-5 [1]

Molecular Formula C₉H₁₀N₂ [1][2]

Molecular Weight 146.19 g/mol [1][2]

Appearance White to off-white solid [1]

Solubility
Highly soluble in DMSO (up to

100 mg/mL or 684.04 mM)
[1]

Experimental Protocols
Preparation of (S)-Isomyosmine Stock Solutions
The following protocol details the preparation of a 100 mM stock solution of (S)-Isomyosmine
in Dimethyl Sulfoxide (DMSO).

Materials:

(S)-Isomyosmine powder

Anhydrous, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Calculations: To prepare 1 mL of a 100 mM stock solution, the required mass of (S)-
Isomyosmine is calculated as follows:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.1 mol/L × 0.001 L × 146.19 g/mol × 1000 mg/g = 14.62 mg

Weighing: In a sterile environment (e.g., a biological safety cabinet), carefully weigh 14.62

mg of (S)-Isomyosmine powder.

Dissolution:

Aseptically transfer the weighed (S)-Isomyosmine to a sterile amber microcentrifuge

tube.

Add 1 mL of anhydrous, sterile DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. If dissolution is

slow, gentle warming in a 37°C water bath or brief sonication can be used to aid the

process.[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Dispense the 100 mM stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

sterile, amber microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1] Stock solutions should be stored under nitrogen for

optimal stability.[1]

Preparation of Working Solutions in Cell Culture Medium
Procedure:
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Thawing: On the day of the experiment, remove one aliquot of the 100 mM (S)-
Isomyosmine stock solution from the freezer and allow it to thaw at room temperature.

Dilution: It is crucial to perform serial dilutions of the stock solution directly into pre-warmed,

complete cell culture medium to achieve the desired final concentrations. The final

concentration of DMSO in the cell culture medium should be kept low, typically below 0.1%,

to avoid solvent-induced cytotoxicity.

Example for a 100 µM final concentration in 1 mL of medium:

Add 1 µL of the 100 mM stock solution to 999 µL of cell culture medium.

Note on Working Concentrations: The optimal working concentration of (S)-Isomyosmine will

vary depending on the cell line and the specific assay. Based on typical concentrations used for

other nicotinic alkaloids in cell culture, a starting range of 1 µM to 100 µM is recommended for

initial experiments. It is highly advisable to perform a dose-response curve to determine the

optimal concentration for your specific experimental setup.

Putative Signaling Pathways
(S)-Isomyosmine is known to be a nitrate reductase inhibitor and to modulate inflammatory

responses, primarily through the inhibition of Tumor Necrosis Factor-alpha (TNF-α). Its anti-

inflammatory and antioxidant effects suggest a potential role in the activation of the Nrf2-

Keap1-ARE signaling pathway.
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Caption: Experimental workflow for preparing (S)-Isomyosmine solutions for cell culture.
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Caption: Putative signaling pathways modulated by (S)-Isomyosmine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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